2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol
Overview
Description
2-(2-Chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol (DFC) is a synthetic compound that is widely used in scientific research and laboratory experiments. It is a powerful tool for scientists to study biochemical and physiological processes, and has a wide range of applications. In
Scientific Research Applications
2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, metabolic pathways, and cellular signaling. It has also been used to study the effects of drug interactions with receptors and to study the effects of drug toxicity. Additionally, it has been used to study the effects of genetic mutations on cellular processes.
Mechanism of Action
2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol works by inhibiting the activity of enzymes and other proteins. It binds to the active site of the enzyme or protein and blocks its ability to catalyze reactions. This prevents the enzyme or protein from performing its normal function.
Biochemical and Physiological Effects
2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol has a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, proteins, and other molecules involved in metabolic pathways. Additionally, it has been shown to inhibit the activity of receptors involved in cellular signaling. It has also been shown to inhibit the activity of enzymes involved in DNA replication and transcription.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol in lab experiments is that it is a powerful tool for studying biochemical and physiological processes. It can be used to study the effects of drug interactions with receptors, the effects of genetic mutations on cellular processes, and the effects of drug toxicity. Additionally, it is relatively easy to synthesize and is relatively stable in a variety of conditions.
The main limitation of using 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol in lab experiments is that it is relatively expensive. Additionally, it may not be suitable for use in long-term experiments due to its instability in certain conditions.
Future Directions
There are a number of potential future directions for the use of 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol in scientific research. One potential direction is to use 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol to study the effects of genetic mutations on cellular processes. Additionally, it could be used to study the effects of drug interactions with receptors and to study the effects of drug toxicity. Additionally, it could be used to study the effects of enzyme inhibition on metabolic pathways. Finally, it could be used to study the effects of drug interactions with other molecules involved in cellular signaling.
Synthesis Methods
2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol is synthesized from the reaction of 2-chlorothiazole and 2,2-difluoroethan-1-ol. The reaction is catalyzed by an acid and proceeds through an SN2 nucleophilic substitution process. The reaction is exothermic and proceeds at a moderate rate. The product is a colorless crystalline solid that has a melting point of 82-83°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol' involves the conversion of 2-chloro-1,3-thiazole to the corresponding alcohol via a Grignard reaction. The alcohol is then reacted with 2,2-difluoroethanal to yield the final product.", "Starting Materials": [ "2-chloro-1,3-thiazole", "Magnesium", "Ethyl ether", "2,2-difluoroethanal", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Preparation of Grignard reagent", "Add magnesium turnings to a dry flask and add a few drops of iodine. Add 2-chloro-1,3-thiazole dropwise to the flask while stirring. Add ethyl ether to the flask and stir for 30 minutes.", "Step 2: Reaction with formaldehyde", "Add 2,2-difluoroethanal to the Grignard reagent and stir for 2 hours at room temperature.", "Step 3: Reduction of intermediate", "Add sodium borohydride to the reaction mixture and stir for 1 hour at room temperature.", "Step 4: Isolation of product", "Add methanol to the reaction mixture and filter the resulting precipitate. Wash the precipitate with methanol and dry under vacuum to obtain the final product." ] } | |
CAS RN |
2703781-03-5 |
Product Name |
2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroethan-1-ol |
Molecular Formula |
C5H4ClF2NOS |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
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